N-[3-(acetylamino)-4-methoxyphenyl]-2-fluorobenzamide

• IUPAC Name: N-(3-acetamido-4-methoxyphenyl)-2-fluorobenzamide
• InChI: InChI=1S/C16H15FN2O3/c1-10(20)18-14-9-11(7-8-15(14)22-2)19-16(21)12-5-3-4-6-13(12)17/h3-9H,1-2H3,(H,18,20)(H,19,21)
• InChI Key: IJBCOSSPLRLIQP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)NC(=O)C2=CC=CC=C2F)OC
• Molecular Formula: C16H15FN2O3
• Molecular Weight: 302.30 g/mol

Description

N-[3-(acetylamino)-4-methoxyphenyl]-2-fluorobenzamide, also known as ABT-888, is a potent inhibitor of poly ADP-ribose polymerase (PARP). PARP is an enzyme involved in the repair of DNA damage, and its inhibition leads to the accumulation of DNA damage, ultimately resulting in cell death. ABT-888 has been extensively studied for its potential use in cancer therapy, particularly in combination with DNA-damaging agents.

Mechanism of Action

N-[3-(acetylamino)-4-methoxyphenyl]-2-fluorobenzamide inhibits PARP, an enzyme involved in the repair of DNA damage. When DNA is damaged, PARP is activated and recruits other proteins to repair the damage. Inhibition of PARP leads to the accumulation of DNA damage, ultimately resulting in cell death.
Biochemical and Physiological Effects:
N-[3-(acetylamino)-4-methoxyphenyl]-2-fluorobenzamide has been shown to enhance the cytotoxic effects of DNA-damaging agents by inhibiting the repair of DNA damage. It has also been shown to sensitize cancer cells to immune checkpoint inhibitor therapy by enhancing the immune response against cancer cells.

Advantages and Limitations for Lab Experiments

N-[3-(acetylamino)-4-methoxyphenyl]-2-fluorobenzamide has several advantages for lab experiments, including its potency and selectivity for PARP inhibition. However, its limitations include its relatively short half-life and the potential for off-target effects.

Future Directions

There are several future directions for the development of N-[3-(acetylamino)-4-methoxyphenyl]-2-fluorobenzamide and PARP inhibitors in cancer therapy. These include the development of more potent and selective PARP inhibitors, the identification of biomarkers to predict response to PARP inhibitor therapy, and the investigation of combination therapies with other targeted agents. Additionally, the potential use of PARP inhibitors in other diseases such as neurodegenerative disorders and cardiovascular disease is an area of active research.

Scientific Research Applications

N-[3-(acetylamino)-4-methoxyphenyl]-2-fluorobenzamide has been extensively studied for its potential use in cancer therapy. It has been shown to enhance the cytotoxic effects of DNA-damaging agents such as ionizing radiation and chemotherapy drugs. N-[3-(acetylamino)-4-methoxyphenyl]-2-fluorobenzamide has also been shown to sensitize cancer cells to immune checkpoint inhibitor therapy, which has led to the development of clinical trials investigating the combination of N-[3-(acetylamino)-4-methoxyphenyl]-2-fluorobenzamide with immune checkpoint inhibitors.